Cas no 2680701-74-8 (2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid)

• Product Name: 2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid
• CAS No: 2680701-74-8
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5759273
• PubChem ID: 165909119
• Update Time: 2025-05-23

2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid
• EN300-28281060
• 2680701-74-8
• 2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid

• Inchi： 1S/C15H19NO3/c1-11(17)16-10-15(9-14(18)19)8-4-6-12-5-2-3-7-13(12)15/h2-3,5,7H,4,6,8-10H2,1H3,(H,16,17)(H,18,19)
• InChI Key： UKVXHCVWIKEREC-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(C)=O)C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid

Professional Introduction to 2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic Acid (CAS No. 2680701-74-8)

2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680701-74-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of tetrahydronaphthalene derivatives, characterized by a fused bicyclic system with a saturated hydrocarbon ring attached to a benzene-like core. The presence of an acetamidomethyl substituent and a terminal acetic acid moiety further enhances its molecular functionality, making it a promising candidate for various biochemical applications.

The acetamidomethyl group introduces an amide linkage, which is known for its versatility in drug design due to its ability to form hydrogen bonds and participate in hydrophobic interactions. This feature is particularly valuable in the development of bioactive molecules, as it can modulate solubility and binding affinity. In contrast, the acetic acid group at the end of the molecule provides a carboxylic acid functionality, which can engage in ionic interactions and serve as a site for further derivatization. Such structural attributes make 2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid a versatile scaffold for synthesizing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of tetrahydronaphthalene derivatives as pharmacophores in drug discovery. The rigid bicyclic structure of these compounds often provides favorable interactions with biological targets, such as enzymes and receptors. Specifically, studies have demonstrated that tetrahydronaphthalene moieties can stabilize binding pockets through van der Waals forces and hydrophobic effects. The incorporation of an acetamidomethyl group into this framework may further enhance binding affinity by optimizing the orientation of key functional groups relative to the target site.

In the context of medicinal chemistry, the synthesis of 2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid represents a significant step toward developing next-generation therapeutics. The compound’s structural features are particularly relevant to ongoing research in oncology and anti-inflammatory drug development. For instance, tetrahydronaphthalene derivatives have been shown to exhibit inhibitory activity against various kinases and proteases implicated in cancer progression. The acetamidomethyl group may serve as a linker to connect multiple pharmacophoric units, enabling the design of multivalent inhibitors with enhanced potency and selectivity.

Moreover, the acetic acid functionality can be exploited to develop prodrugs or conjugates that improve bioavailability or target specificity. Prodrug strategies leverage metabolic conversion to release active pharmacological agents at disease sites, thereby minimizing systemic side effects. In this regard, 2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid could serve as a precursor for prodrug formulations designed to enhance therapeutic efficacy while reducing toxicity.

Emerging research also suggests that tetrahydronaphthalene derivatives may have applications beyond oncology. For example, studies have explored their potential as scaffolds for developing antiviral and antimicrobial agents. The unique electronic and steric properties of these compounds allow them to interact with viral proteases or bacterial enzymes disruptively. The presence of an acetamidomethyl group may facilitate the optimization of binding interactions by fine-tuning hydrogen bonding networks or hydrophobic surfaces. Such modifications are critical for achieving high-affinity binding while maintaining metabolic stability.

The synthesis of 2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid presents both challenges and opportunities for synthetic chemists. The construction of the tetrahydronaphthalene core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions, have been employed to construct this motif efficiently. Additionally, the introduction of the acetamidomethyl group and terminal acetic acid functionality demands precise control over reaction pathways to avoid unwanted side products.

In conclusion,2-[1-(Acetamidomethyl)-1,2,3,4-tetrahydronaphthalen-1-yl]acetic acid (CAS No. 2680701-74-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As computational modeling techniques continue to advance,acetamidomethyl -and acetic acid-containing derivatives will likely play an increasingly important role in drug discovery efforts worldwide.